2-[(3-chloroanilino)carbonyl]-3-thienyl-N,N-dimethylsulfamate

• IUPAC Name: [2-[(3-chlorophenyl)carbamoyl]thiophen-3-yl] N,N-dimethylsulfamate
• InChI: InChI=1S/C13H13ClN2O4S2/c1-16(2)22(18,19)20-11-6-7-21-12(11)13(17)15-10-5-3-4-9(14)8-10/h3-8H,1-2H3,(H,15,17)
• InChI Key: CHPCYGXMUWOUBN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)OC1=C(SC=C1)C(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C13H13ClN2O4S2
• Molecular Weight: 360.8 g/mol

Description

2-[(3-Chloroanilino)carbonyl]-3-thienyl-N,N-dimethylsulfamate (CATDM) is an organic compound that is used in various scientific research applications. It is an organosulfur compound, which means that it contains sulfur and carbon atoms in its molecular structure. CATDM is used as a reagent in synthetic organic chemistry and as a catalyst in chemical reactions. It has been studied for its biochemical and physiological effects on living organisms.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

• Reactions of Dimethyl Acetylenedicarboxylate with Amines : Studies have demonstrated the reactions of dimethyl acetylenedicarboxylate with various amines, including p-chloroaniline, to form compounds with methoxycarbonylmethylene as a common structural element. These compounds exhibit hydrogen bonding and show potential in further organic synthesis processes (Iwanami, 1971).

• Synthesis of Thieno-Pyran Derivatives : Research has been conducted on the synthesis of stable derivatives of 2,3-dimethylenethiophene, which undergo reactions like Diels–Alder to form benzothiophenes, showing the compound's relevance in creating complex organic structures (Jackson, Moody, & Shah, 1990).

• Thienopyridine Derivatives Formation : A study explored the formation of thienopyridine derivatives from reactions involving 2-chloro-4,6-dimethylpyridine-3-carbonitrile, showcasing the compound's utility in synthesizing biologically active compounds (Yassin, 2009).

Materials Science and Sensing Applications

• Functionalization of Metal-Organic Frameworks : Methyl-substituted thieno[2,3-b]thiophene dicarboxylate has been used to functionalize lanthanide-based metal-organic frameworks, enhancing their gas adsorption and sensing properties. This application is significant in materials science for developing sensors and adsorbents (Wang et al., 2016).

Biological Studies and Applications

• Thiol Methylation Potential in Wetland Sediments : Research on thiol methylation potential in anoxic, low-pH wetland sediments has implications for understanding organic carbon cycling and dimethylsulfide production in these environments, which can be linked to broader ecological studies (Stets, Hines, & Kiene, 2004).

• Anti-inflammatory Activities of Thienochromene Derivatives : A study on substituted thieno[3,2-g]chromene derivatives, synthesized from related compounds, demonstrated significant anti-inflammatory activities, indicating potential pharmaceutical applications (Ouf, Sakran, & Amr, 2015).